Cas no 1211584-12-1 (3-fluoropyridine-2-sulfonyl chloride)

3-Fluoropyridine-2-sulfonyl chloride is a versatile sulfonylation reagent widely used in organic synthesis and pharmaceutical applications. Its key advantages include high reactivity as an electrophile, enabling efficient introduction of the sulfonyl group into target molecules. The fluorine substituent enhances its stability and modulates electronic properties, making it valuable for constructing complex heterocyclic frameworks. This compound is particularly useful in the preparation of sulfonamides and sulfonate esters, serving as a key intermediate in medicinal chemistry and agrochemical research. Its well-defined reactivity profile and compatibility with various reaction conditions contribute to its utility in selective functionalization and derivatization processes.

3-fluoropyridine-2-sulfonyl chloride structure

1211584-12-1 structure

Product Name:3-fluoropyridine-2-sulfonyl chloride

CAS No:1211584-12-1

MF:C₅H₃ClFNO₂S

MW:195.599222421646

MDL:MFCD16859690

CID:4781863

PubChem ID:19883097

Update Time:2025-05-27

3-fluoropyridine-2-sulfonyl chloride Chemical and Physical Properties

Names and Identifiers

- 3-fluoropyridine-2-sulfonyl chloride
- 2-Pyridinesulfonyl chloride, 3-fluoro-
- GS2899
- 3-Fluoro-pyridine-2-sulfonyl chloride
- MDL： MFCD16859690
- Inchi： 1S/C5H3ClFNO2S/c6-11(9,10)5-4(7)2-1-3-8-5/h1-3H
- InChI Key： RLEHPYAEFLJFPX-UHFFFAOYSA-N
- SMILES： ClS(C1C(=CC=CN=1)F)(=O)=O

Computed Properties

Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 11
Rotatable Bond Count: 1
Complexity: 225
XLogP3: 1.3
Topological Polar Surface Area: 55.4

3-fluoropyridine-2-sulfonyl chloride Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Matrix Scientific	222449-500mg	3-Fluoropyridine-2-sulfonyl chloride, 95% min	1211584-12-1	95%	500mg	$1365.00	2023-09-06
Matrix Scientific	222449-1g	3-Fluoropyridine-2-sulfonyl chloride, 95% min	1211584-12-1	95%	1g	$2058.00	2023-09-06
eNovation Chemicals LLC	Y1126339-500mg	3-Fluoro-pyridine-2-sulfonyl chloride	1211584-12-1	95%	500mg	$965	2023-09-04
eNovation Chemicals LLC	Y1126339-1g	3-Fluoro-pyridine-2-sulfonyl chloride	1211584-12-1	95%	1g	$1585	2023-09-04
eNovation Chemicals LLC	Y1126339-5g	3-Fluoro-pyridine-2-sulfonyl chloride	1211584-12-1	95%	5g	$5610	2023-09-04
Enamine	EN300-109493-0.05g	3-fluoropyridine-2-sulfonyl chloride	1211584-12-1	95%	0.05g	$212.0	2023-10-27
Enamine	EN300-109493-0.1g	3-fluoropyridine-2-sulfonyl chloride	1211584-12-1	95%	0.1g	$317.0	2023-10-27
Enamine	EN300-109493-0.25g	3-fluoropyridine-2-sulfonyl chloride	1211584-12-1	95%	0.25g	$452.0	2023-10-27
Enamine	EN300-109493-0.5g	3-fluoropyridine-2-sulfonyl chloride	1211584-12-1	95%	0.5g	$713.0	2023-10-27
Enamine	EN300-109493-1.0g	3-fluoropyridine-2-sulfonyl chloride	1211584-12-1		1.0g	$914.0	2023-07-06